Cas no 1344313-43-4 (3,5-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine)

• Product Name: 3,5-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine
• CAS No: 1344313-43-4
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5217702
• PubChem ID: 64721989
• Update Time: 2025-10-31

3,5-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 3,5-dimethyl-N-(2-methylpropyl)-
• n-Isobutyl-3,5-dimethylcyclohexan-1-amine
• 3,5-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine

• Inchi： 1S/C12H25N/c1-9(2)8-13-12-6-10(3)5-11(4)7-12/h9-13H,5-8H2,1-4H3
• InChI Key： XXUMJRODVCJCMQ-UHFFFAOYSA-N
• SMILES： C1(NCC(C)C)CC(C)CC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3,5-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine

Research Brief on 3,5-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS: 1344313-43-4): Recent Advances and Applications

In recent years, the compound 3,5-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS: 1344313-43-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This secondary amine, characterized by its cyclohexane backbone and isobutyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and emerging applications in medicine.

A key area of interest has been the synthesis and optimization of 3,5-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine. Researchers have developed novel synthetic routes to improve yield and purity, with a particular emphasis on green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a catalytic asymmetric synthesis method that achieved high enantiomeric purity, which is critical for its potential use in chiral drug development. The study also explored the compound's stability under various physiological conditions, providing valuable insights for formulation development.

Pharmacological investigations have revealed that 3,5-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a lead compound for treating neurological disorders, including anxiety and depression. A recent preclinical trial demonstrated its ability to cross the blood-brain barrier efficiently, with a favorable safety profile. However, further studies are required to elucidate its exact mechanism of action and optimize its pharmacokinetic properties.

Beyond its neurological applications, this compound has also shown promise in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly when used in combination with existing antibiotics. The study proposed that the compound's lipophilic nature enhances membrane penetration, making it a valuable candidate for addressing antibiotic resistance. These findings open new avenues for developing hybrid antimicrobial agents.

In conclusion, 3,5-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS: 1344313-43-4) represents a versatile scaffold with multiple therapeutic potentials. While current research is promising, further investigation is needed to fully exploit its applications in drug development. Future studies should focus on structure-activity relationship optimization, toxicological profiling, and clinical translation. The compound's unique chemical properties and biological activities position it as an exciting subject for ongoing and future research in chemical biology and pharmaceutical sciences.